ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

• Molecular Formula: C26H26N4O4
• Molecular Weight: 458.5 g/mol
• IUPAC Name: ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
• InChI: InChI=1S/C26H26N4O4/c1-4-6-14-30-22-19(25(32)29-15-8-7-9-21(29)27-22)16-20(26(33)34-5-2)23(30)28-24(31)18-12-10-17(3)11-13-18/h7-13,15-16H,4-6,14H2,1-3H3
• InChI Key: NSOKWLFWTSSGSK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)C)C(=O)OCC)C(=O)N4C=CC=CC4=N2

Description

Ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[84003,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate is a complex organic compound with a unique tricyclic structure This compound is of interest due to its potential applications in various fields such as medicinal chemistry, organic synthesis, and material science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate typically involves multi-step organic reactions. One common approach is to start with the preparation of the triazatricyclo[8.4.0.03,8]tetradeca core, followed by the introduction of the butyl, methylbenzoyl, and ethyl ester groups. The reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale batch reactors with precise control over temperature, pressure, and reactant concentrations. Catalysts may be used to increase the efficiency of the reactions, and purification steps such as crystallization or chromatography would be necessary to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of certain atoms within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride, sodium borohydride, and hydrogen gas in the presence of a catalyst are often used.

Substitution: Reagents such as halogens, alkyl halides, and organometallic compounds can be used under various conditions, including acidic or basic environments.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

Ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[840

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: Researchers are investigating its potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound may have therapeutic properties, such as anti-inflammatory or anticancer activity, making it a candidate for pharmaceutical research.

Industry: Its chemical properties could be exploited in the development of new materials, such as polymers or coatings.

Mechanism of Action

The mechanism by which ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate exerts its effects depends on its interaction with molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may bind to these targets and modulate their activity, leading to various biological effects. The specific pathways involved would depend on the context in which the compound is used, such as in a biological system or a chemical reaction.

Comparison with Similar Compounds

Ethyl 7-butyl-6-(4-methylbenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate can be compared with other similar compounds, such as:

• Ethyl 7-methoxy-1-(4-methylbenzoyl)pyrrolo[1,2-a]quinoline-3-carboxylate
• Indole derivatives
• Coumarin heterocycles

These compounds share some structural similarities but differ in their specific functional groups and overall molecular architecture. The unique combination of rings and substituents in this compound gives it distinct chemical and biological properties, making it a valuable compound for research and application.